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Compound of Interest

Compound Name: 1-Pentanol

Cat. No.: B3423595 Get Quote

An In-depth Technical Guide to 1-Pentanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 1-Pentanol, including its chemical identity,

physical properties, and relevant experimental protocols.

Chemical Identity and Molecular Structure
1-Pentanol, also known as n-pentanol or pentan-1-ol, is a primary alcohol with the chemical

formula C₅H₁₂O.[1][2] Its CAS (Chemical Abstracts Service) registry number is 71-41-0.[1][3][4]

The molecule consists of a five-carbon straight chain with a hydroxyl (-OH) group attached to

the first carbon atom.[5]

Molecular Structure:

The structure of 1-Pentanol can be represented as:

Condensed Structural Formula: CH₃(CH₂)₃CH₂OH[2]

Skeletal Formula: A simple line-angle formula where each vertex and end of a line

represents a carbon atom, and the hydroxyl group is explicitly shown.

Physicochemical Properties
1-Pentanol is a colorless liquid with a characteristic aroma.[1][6] It is less dense than water

and is flammable.[6][7] The key physicochemical properties are summarized in the table below.
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Property Value References

Molecular Weight 88.15 g/mol [1][4][8]

Melting Point -78 °C to -79 °C [1][8][9]

Boiling Point 136 °C to 139 °C [1][7][8]

Density 0.811 g/cm³ at 25 °C [1][8]

Solubility in Water 22 g/L at 22 °C [1][8]

Flash Point 37.8 °C to 49 °C [9]

Vapor Pressure 1 mm Hg at 13.6 °C [7][8]

Refractive Index n20/D 1.409 [7][8]

Experimental Protocols
Synthesis of 1-Pentanol via Reduction of Ethyl
Pentanoate
This protocol describes the preparation of 1-pentanol by the reduction of ethyl pentanoate

using sodium in absolute ethanol.[10]

Materials:

Ethyl pentanoate (ethyl n-valerate)

Absolute ethyl alcohol

Clean sodium

Water

Anhydrous potassium carbonate or anhydrous calcium sulfate

Equipment:

1-liter flask

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://en.wikipedia.org/wiki/1-Pentanol
https://webbook.nist.gov/cgi/cbook.cgi?ID=71-41-0
https://www.chemwhat.com/1-pentanol-cas-71-41-0-2/
https://en.wikipedia.org/wiki/1-Pentanol
https://www.chemwhat.com/1-pentanol-cas-71-41-0-2/
https://pilgaard.info/Alcohols/1-Pentanol/Physicals.htm
https://en.wikipedia.org/wiki/1-Pentanol
https://m.chemicalbook.com/ProductChemicalPropertiesCB7158872_EN.htm
https://www.chemwhat.com/1-pentanol-cas-71-41-0-2/
https://en.wikipedia.org/wiki/1-Pentanol
https://www.chemwhat.com/1-pentanol-cas-71-41-0-2/
https://en.wikipedia.org/wiki/1-Pentanol
https://www.chemwhat.com/1-pentanol-cas-71-41-0-2/
https://pilgaard.info/Alcohols/1-Pentanol/Physicals.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB7158872_EN.htm
https://www.chemwhat.com/1-pentanol-cas-71-41-0-2/
https://m.chemicalbook.com/ProductChemicalPropertiesCB7158872_EN.htm
https://www.chemwhat.com/1-pentanol-cas-71-41-0-2/
https://www.benchchem.com/product/b3423595?utm_src=pdf-body
https://www.benchchem.com/product/b3423595?utm_src=pdf-body
https://prepchem.com/synthesis-of-1-pentanol-n-amyl-alcohol/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3423595?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Efficient condenser

Fractionating column

Oil bath

Steam distillation apparatus

Separatory funnel

Procedure:

Reaction Setup: In a 1-liter flask fitted with a condenser, combine 59.5 ml (52 g) of ethyl

pentanoate and 800 ml of absolute ethyl alcohol. All apparatus and reagents must be

completely dry.[10]

Reduction: Gradually add 95 grams of clean sodium in small pieces to maintain a continuous

vigorous reflux for 20-30 minutes.[10]

Completion and Alcohol Removal: After all the sodium has been added, reflux the mixture in

an oil bath for one hour to ensure all the sodium dissolves. Replace the reflux condenser

with a fractionating column and distill off approximately 250 ml of absolute alcohol.[10]

Hydrolysis and Further Distillation: To the residue containing 1-pentanol and sodium

ethoxide, add 330 ml of water. Continue the distillation until the temperature at the top of the

column reaches 83°C, indicating the removal of most of the ethyl alcohol.[10]

Isolation by Steam Distillation: Remove the fractionating column and proceed with steam

distillation. Collect approximately 200 ml of distillate to ensure all the 1-pentanol has been

recovered.[10]

Purification: Separate the crude 1-pentanol from the distillate, dry it over anhydrous

potassium carbonate or calcium sulfate, and then purify by distillation through a short

column. Collect the fraction boiling between 137-139°C.[10]

Purity Analysis by Gas Chromatography (GC)
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Gas chromatography with a flame ionization detector (GC-FID) is a robust method for

determining the purity of 1-pentanol.[11][12]

Instrumentation:

Gas chromatograph with a split/splitless injector and a flame ionization detector (FID).[12]

Chromatographic Conditions:

Column: A polar capillary column such as DB-WAX (30 m x 0.25 mm ID, 0.25 µm film

thickness) is suitable.[12]

Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.[12]

Injector Temperature: 250 °C

Detector Temperature: 250 °C

Oven Temperature Program: Initial temperature of 50 °C, hold for 2 minutes, then ramp to

220 °C at a rate of 10 °C/min, and hold for 5 minutes.

Injection Volume: 1 µL

Split Ratio: 50:1

Procedure:

Sample Preparation: Dilute the 1-pentanol sample in a suitable solvent like ethanol or

methanol.

Analysis: Inject the prepared sample into the gas chromatograph.[11]

Data Interpretation: Measure the area under all peaks and calculate the 1-pentanol content

in area percent, correcting for any water content.[11]

Visualization of Experimental Workflow
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The following diagram illustrates the key stages in the synthesis and purification of 1-Pentanol
as described in the experimental protocol.

Start: Ethyl Pentanoate
+ Ethanol Reduction with Sodium Reflux Fractional Distillation

(Remove Ethanol)
Hydrolysis

(Add Water) Steam Distillation Separation of
Crude 1-Pentanol

Drying
(Anhydrous K2CO3)

Final Distillation
(137-139°C) End: Pure 1-Pentanol

Click to download full resolution via product page

Caption: Workflow for the synthesis of 1-Pentanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3423595#1-pentanol-cas-number-and-molecular-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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